Cas no 578715-78-3 (trans-1-oxaspiro[2.3]hexane-5-carbonitrile)

• Product Name: trans-1-oxaspiro[2.3]hexane-5-carbonitrile
• CAS No: 578715-78-3
• MF: C₆H₇NO
• MW: 109.125881433487
• CID: 1607058
• PubChem ID: 15757501
• Update Time: 2025-11-02

trans-1-oxaspiro[2.3]hexane-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-oxaspiro[2.3]hexane-5-carbonitrile
• MolPort-015-164-435
• MolPort-015-164-439
• AKOS015969131
• AKOS015969132
• (E)-1-Oxaspiro[2.3]hexane-5-carbonitrile
• (Z)-1-Oxaspiro[2.3]hexane-5-carbonitrile
• MolPort-015-164-435; MolPort-015-164-439; AKOS015969131; AKOS015969132; (E)-1-Oxaspiro[2.3]hexane-5-carbonitrile; (Z)-1-Oxaspiro[2.3]hexane-5-carbonitrile; 578715-79-4;
• trans-1-oxaspiro[2.3]hexane-5-carbonitrile
• EN300-1267218
• 175881-33-1
• SCHEMBL20511487
• 578715-79-4
• cis-1-Oxaspiro[2.3]hexane-5-carbonitrile
• 578715-78-3
• Z1509060524

• Inchi： 1S/C6H7NO/c7-3-5-1-6(2-5)4-8-6/h5H,1-2,4H2
• InChI Key： RJMBUEBVWQOCAV-UHFFFAOYSA-N
• SMILES： O1CC21CC(C#N)C2

Computed Properties

• Exact Mass: 109.052763847g/mol
• Monoisotopic Mass: 109.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on trans-1-oxaspiro[2.3]hexane-5-carbonitrile

Comprehensive Guide to trans-1-oxaspiro[2.3]hexane-5-carbonitrile (CAS No. 578715-78-3): Properties, Applications, and Market Insights

trans-1-oxaspiro[2.3]hexane-5-carbonitrile (CAS No. 578715-78-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This spirocyclic nitrile derivative features a unique oxaspiro[2.3]hexane backbone, making it a valuable building block for drug discovery and material science applications. Its molecular structure combines the stability of a spirocyclic system with the reactivity of a nitrile group, offering versatile synthetic possibilities.

The compound's spirocyclic architecture contributes to its three-dimensional complexity, which is particularly valuable in modern drug design where spatial orientation often determines biological activity. Researchers are increasingly interested in trans-1-oxaspiro[2.3]hexane-5-carbonitrile derivatives as potential scaffolds for kinase inhibitors and other therapeutic targets. Recent studies suggest its utility in developing novel small molecule therapeutics with improved metabolic stability and target selectivity.

From a synthetic chemistry perspective, trans-1-oxaspiro[2.3]hexane-5-carbonitrile synthesis presents interesting challenges that have led to innovative methodological developments. The compound serves as a test case for spirocyclization techniques and stereoselective transformations, with recent literature highlighting improved protocols for its preparation. These advancements are particularly relevant given the growing demand for three-dimensional drug-like molecules in pharmaceutical pipelines.

The nitrile functional group in trans-1-oxaspiro[2.3]hexane-5-carbonitrile offers multiple avenues for further chemical modification, making it a versatile intermediate in organic synthesis. This characteristic aligns well with current trends in fragment-based drug discovery, where modular building blocks are essential. The compound's potential in medicinal chemistry applications continues to expand as researchers explore its reactivity patterns and derivatization possibilities.

Market analysis indicates growing interest in spirocyclic compounds like trans-1-oxaspiro[2.3]hexane-5-carbonitrile, driven by pharmaceutical industry needs for novel chemical space. The global market for specialty chemical intermediates is projected to grow steadily, with spirocyclic nitriles representing an important segment. Manufacturers are responding to this demand by developing scalable synthetic routes and improved purification methods for this class of compounds.

In material science applications, trans-1-oxaspiro[2.3]hexane-5-carbonitrile has shown promise as a precursor for advanced polymers and liquid crystals. Its rigid spirocyclic core can impart desirable mechanical and optical properties to materials, making it interesting for high-performance material development. Recent patents highlight its potential in creating materials with unique thermal stability and optical characteristics.

Quality control and analytical characterization of trans-1-oxaspiro[2.3]hexane-5-carbonitrile require specialized techniques due to its structural complexity. Modern analytical methods including chiral HPLC and advanced NMR spectroscopy are essential for verifying the compound's purity and stereochemical integrity. These quality assurance measures are particularly important given the compound's use in pharmaceutical development where strict regulatory standards apply.

The environmental and safety profile of trans-1-oxaspiro[2.3]hexane-5-carbonitrile has been the subject of recent studies, with particular attention to its biodegradation pathways and ecotoxicological effects. As the chemical industry moves toward greener chemistry practices, understanding these aspects becomes increasingly important for sustainable development of spirocyclic compound applications.

Future research directions for trans-1-oxaspiro[2.3]hexane-5-carbonitrile include exploring its potential in catalysis and asymmetric synthesis, as well as further investigating its biological activities. The compound's unique structural features may enable novel reactivities that could lead to breakthroughs in synthetic methodology development. Additionally, computational studies are helping to predict new structure-activity relationships for derivatives of this interesting spirocyclic system.

For researchers and industry professionals seeking trans-1-oxaspiro[2.3]hexane-5-carbonitrile suppliers, it's important to evaluate technical specifications including purity levels, stereochemical purity, and packaging options. The compound is typically available in research quantities from specialty chemical providers, with custom synthesis options for larger-scale requirements. Proper storage conditions and handling procedures should be followed to maintain the compound's stability over time.